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Compound of Interest |

5-Methyl-[1,2,4]triazolo[1,5-
Compound Name:
ajpyrimidin-7-ol

CAS No.: 2503-56-2

Cat. No.: B1216822

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of
in silico ADME prediction performance for triazolopyrimidine derivatives, supported by available
data from recent studies.

Triazolopyrimidine derivatives have emerged as a promising scaffold in medicinal chemistry,
exhibiting a wide range of biological activities. Early assessment of their Absorption,
Distribution, Metabolism, and Excretion (ADME) properties is crucial for identifying viable drug
candidates and reducing late-stage attrition. This guide provides a comparative overview of in
silico ADME predictions for various triazolopyrimidine derivatives, based on data from several
computational studies.

Comparative Analysis of Predicted ADME Properties

The following table summarizes the in silico predicted ADME and drug-likeness properties for a
selection of triazolopyrimidine derivatives from various studies. These predictions were
primarily generated using tools such as SwissADME and ProTox-II.[1][2][3]
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Note: A lower toxicity class number indicates higher toxicity.

Experimental Protocols: In Silico ADME & Toxicity
Prediction

The data presented in this guide were generated using established in silico methodologies.
While specific parameters may vary between studies, the general workflow remains consistent.

Methodology for ADME Prediction (e.g., using SwissADME):

e Compound Input: The 2D or 3D structure of the triazolopyrimidine derivative is provided as
input, typically in SMILES or SDF format.

o Physicochemical Property Calculation: The software calculates fundamental
physicochemical properties, including molecular weight, LogP (a measure of lipophilicity),
number of hydrogen bond donors and acceptors, and topological polar surface area (TPSA).
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e Drug-Likeness Evaluation: These properties are then evaluated against established rules,
most notably Lipinski's Rule of Five, to assess the compound's potential as an orally
bioavailable drug.

o Pharmacokinetic Prediction: The platform employs predictive models to estimate
pharmacokinetic properties such as gastrointestinal (Gl) absorption and blood-brain barrier
(BBB) permeability.

e Cytochrome P450 (CYP) Inhibition Prediction: The tool predicts the likelihood of the
compound inhibiting major CYP450 enzymes (e.g., CYP1A2, CYP2C9, CYP2C19, CYP2D6,
CYP3A4), which is crucial for assessing potential drug-drug interactions.

Methodology for Toxicity Prediction (e.g., using ProTox-lI):
e Compound Input: The chemical structure of the derivative is submitted to the web server.

o Toxicity Prediction: The platform uses a combination of fragment-based and machine
learning models to predict various toxicity endpoints, including oral toxicity (LD50) and a
corresponding toxicity class. It may also predict potential organ toxicities.

Visualizing the In Silico Workflow and ADME
Concepts

To better illustrate the processes involved in in silico ADME prediction, the following diagrams
have been generated.
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Caption: General workflow for in silico ADME and toxicity prediction.
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Caption: Key ADME properties evaluated in drug discovery.

Conclusion

The in silico ADME profiling of triazolopyrimidine derivatives suggests that this scaffold is a
promising starting point for the development of drug-like molecules.[1] The analyzed
compounds generally exhibit favorable physicochemical properties and adhere to Lipinski's
Rule of Five, indicating a good potential for oral bioavailability.[1][4] Most of the evaluated
derivatives are predicted to have high gastrointestinal absorption. However, predictions
regarding blood-brain barrier permeability vary, which could be advantageous or
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disadvantageous depending on the desired therapeutic target. Potential for CYP450 enzyme
inhibition and varying levels of predicted toxicity highlight the need for further experimental
validation and lead optimization to develop safe and effective drug candidates.[1][2] These
computational predictions serve as a valuable initial screen, guiding the selection and
prioritization of derivatives for further synthesis and in vitro/in vivo testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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